![molecular formula C15H10F2N2O2 B1517028 3-amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide CAS No. 1082387-71-0](/img/structure/B1517028.png)
3-amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
Overview
Description
3-amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide, or 3-amino-N-difluorophenyl-benzofuran-2-carboxamide for short, is a chemical compound that has been studied for its potential in a variety of scientific research applications. The compound has a wide range of biochemical and physiological effects, and has been used in laboratory experiments to study a variety of topics.
Scientific Research Applications
Oncology Research
3-amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide: is being explored for its potential in cancer treatment. As an analog of bisantrene, it may offer improved therapeutic benefits in oncology . The compound could be used to enhance the efficacy of existing cancer therapies or to reduce side effects associated with current treatments.
Kinase Inhibition
This compound has shown promise as a kinase inhibitor . Kinase inhibitors are crucial in the treatment of various diseases, including cancer, due to their role in regulating cell functions. By inhibiting specific kinases, this compound could provide a targeted approach to treat diseases caused by dysregulated kinase activity.
Pharmaceutical Formulations
The versatility of 3-amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide allows it to be incorporated into various pharmaceutical formulations . It can be used in capsules, tablets, solutions, and even topical applications, expanding its potential use across different modes of administration.
properties
IUPAC Name |
3-amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F2N2O2/c16-10-6-5-8(7-11(10)17)19-15(20)14-13(18)9-3-1-2-4-12(9)21-14/h1-7H,18H2,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHYMWXGRPGDNSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC(=C(C=C3)F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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